Cas no 1247817-85-1 (methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate)

• Product Name: methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate
• CAS No: 1247817-85-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6261703
• PubChem ID: 61918183
• Update Time: 2025-06-11

methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate
• methyl 2-amino-2-methyl-3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoate
• AKOS011192100
• 1247817-85-1
• EN300-1140219

• Inchi： 1S/C11H19N3O2/c1-8(2)9-13-5-6-14(9)7-11(3,12)10(15)16-4/h5-6,8H,7,12H2,1-4H3
• InChI Key： GKZFCLCUEXQREF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=CN=C1C(C)C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate

Methyl 2-Amino-2-Methyl-3-2-(Propan-2-yl)-1H-Imidazol-1-ylpropanoate (CAS No. 1247817-85-1): A Comprehensive Overview

Methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate (CAS No. 1247817-85-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate is composed of a methyl ester group, an amino group, and an imidazole ring, all of which contribute to its chemical and biological properties. The presence of the imidazole ring, a common motif in many biologically active compounds, suggests that this molecule may interact with specific protein targets, such as enzymes or receptors, which are crucial for various physiological processes.

Recent studies have highlighted the potential of methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate as a lead compound in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in inflammatory responses. This finding opens up new avenues for the treatment of inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate has also shown promise in neuropharmacology. Research conducted at the University of California demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest potential applications in the treatment of neurological disorders, such as depression and Parkinson's disease.

The synthesis of methyl 2-amino-2-methyl-3-2-(propan-2-yl)-1H-imidazol-1-ylopropanoate involves a series of well-defined chemical reactions, including the formation of the imidazole ring and the attachment of functional groups. The efficiency and scalability of these synthetic routes are critical for the large-scale production of this compound for preclinical and clinical studies. Recent advancements in synthetic methodologies have led to more efficient and cost-effective processes, making it feasible to produce this compound in sufficient quantities for extensive testing.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While methyl 2-amino-2-methyl-3-2-(propan-2-ylo)-1H-imidazol-ylopropanoate is still in the early stages of development, preliminary data from preclinical studies have been promising. These studies have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. This suggests that it has the potential to progress to human clinical trials in the near future.

The pharmacological properties of methyl 2-amino-methyl-propanoyl-imidazole are further enhanced by its ability to cross biological membranes, which is crucial for its bioavailability and target engagement. Computational models have predicted that this compound can readily penetrate cell membranes and reach its intended targets within cells. This property is particularly important for drugs designed to act on intracellular proteins or receptors.

In conclusion, methyl 2-amino-methyl-propanoyl-imidazole (CAS No. 1247817-85-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.